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Compound of Interest

Compound Name: Fura Red

Cat. No.: B116846

Essential Safety and Handling Guide for Fura
Red

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Fura Red. Adherence to these guidelines is vital for ensuring personal safety and
minimizing environmental contamination in laboratory settings. Fura Red is a fluorescent
calcium indicator dye, and while its hazards have not been thoroughly investigated, it is prudent
to handle it with the caution afforded to all laboratory chemicals.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the primary defense against exposure to Fura Red. The
following table summarizes the required PPE for various handling procedures.
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Safety Operating Procedures

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store Fura Red, AM ester at -20°C and protect from light, especially when in solution.[1][2]

o Stock solutions of Fura Red, AM in anhydrous DMSO should be stored in single-use aliquots

in tightly sealed vials at -20°C, desiccated, and protected from light; under these conditions,
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they are stable for up to three months.[3]
Preparation of Solutions:

All handling of solid Fura Red should be conducted in a certified chemical fume hood to
prevent inhalation.

Stock Solution (2 to 5 mM): Prepare by dissolving Fura Red, AM in high-quality, anhydrous
DMSO.[4] It is recommended to prepare and use the stock solution on the same day.[3]

Working Solution (2 to 20 uM): On the day of the experiment, thaw an aliquot of the stock
solution to room temperature.[4] Prepare the working solution in a buffer of your choice (e.g.,
Hanks and Hepes buffer).[4] For most cell lines, a final concentration of 4-5 pM is
recommended.[4]

The nonionic detergent Pluronic® F-127 (at a final in-well concentration of 0.02% to 0.04%)
can be used to increase the agueous solubility of Fura Red, AM.[3][4]

If cells contain organic anion-transporters, probenecid (1-2.5 mM final in-well concentration)
may be added to the dye working solution to reduce leakage of the de-esterified indicator.[3]

Experimental Workflow:

Conduct all procedures involving Fura Red solutions in a well-ventilated area, preferably
within a chemical fume hood.

Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid
procedures outlined below.

Do not eat, drink, or smoke in the laboratory.[1]

Clearly label all solutions with the chemical name, concentration, preparation date, and
user’s initials.

Emergency Procedures

First Aid:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open.[1] Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

 Inhalation: Move the affected person to an area with fresh air. If breathing is difficult, provide
oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical
attention.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[1] Never give anything by mouth to an
unconscious person.[1] Seek immediate medical attention.

Spill Response:
o Evacuate the immediate area and alert colleagues and the laboratory supervisor.

» Wearing the appropriate PPE (see table above), contain the spill using an inert absorbent
material such as vermiculite, sand, or earth.[5]

 For liquid spills, create a dike around the spill with absorbent material to prevent it from
spreading.[6]

o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste.[7]

» Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.
» Place all contaminated cleaning materials into the hazardous waste container.

Disposal Plan

All Fura Red waste, including contaminated materials, must be treated as hazardous chemical
waste.

Waste Collection:
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e Liquid Waste: Collect all solutions containing Fura Red in a designated, leak-proof, and
clearly labeled hazardous waste container.[8] Do not pour Fura Red solutions down the
drain.[8] The first rinse of any container that held Fura Red must also be collected as
hazardous waste.[9]

e Solid Waste: Collect all contaminated solid waste, such as gloves, absorbent materials, and
weigh boats, in a separate, clearly labeled hazardous waste container.[10]

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name "Fura Red".

o Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.[8] Keep containers securely closed.[8]

Disposal Procedure:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[8]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Guides
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Caption: Standard workflow for the safe handling of Fura Red in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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